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Abstract

Triphenylcarbenium hexafluorophosphate, also known as trityl hexafluorophosphate, is a
powerful and versatile reagent in organic synthesis, primarily utilized as a potent hydride
abstractor and a catalyst for cationic polymerization. Its high reactivity necessitates a thorough
understanding of its properties and strict adherence to safety protocols. This guide provides a
comprehensive overview of the essential safety precautions, handling procedures, and key
experimental applications of triphenylcarbenium hexafluorophosphate, with a focus on
providing researchers with the technical information required for its safe and effective use in a
laboratory setting.

Chemical and Physical Properties

Triphenylcarbenium hexafluorophosphate is a dark yellow to orange crystalline solid.[1] It is
soluble in water, with a reported solubility of 27 g/L at 25°C.[2][3][4] The compound is sensitive
to moisture and light and should be stored accordingly.[5]
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Property Value Reference
Chemical Formula CioH1sFeP [61[7]
Molecular Weight 388.29 g/mol [3161[7]
Yellow to Orange Crystalline
Appearance ) [1]
Solid
Melting Point ~150 °C (decomposes) [21[31[8]

Solubility in Water

27 gL at 25°C

[2131(4]

Storage Temperature

2-8°C

[2](8]

Safety Precautions and Handling

Triphenylcarbenium hexafluorophosphate is classified as a corrosive solid that causes

severe skin burns and eye damage.[4][6][7] Inhalation may cause respiratory irritation and

corrosive injuries to the upper respiratory tract and lungs.[1][6][9]

H | Identificati

Hazard Description References
) ) o Category 1B: Causes severe
Skin Corrosion/Irritation ) [61[7]
skin burns.
) o Category 1: Causes serious
Serious Eye Damage/Irritation [61[7]
eye damage.
Specific Target Organ Toxicity Category 3: May cause 6]
(Single Exposure) respiratory irritation.
Acute Toxicity (Oral, Dermal, ]
No data available. [9][10]

Inhalation)

Personal Protective Equipment (PPE)

Due to the corrosive nature of this compound, appropriate personal protective equipment must
be worn at all times.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0314009&productDescription=TRIPHENLCARBENIUM+HXFLR+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03140~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:12:21~~Triphenylcarbenium%20hexafluorophosphate~~
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5179866.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0314009&productDescription=TRIPHENLCARBENIUM+HXFLR+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03140~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:12:21~~Triphenylcarbenium%20hexafluorophosphate~~
https://haz-map.com/Agents/21792
https://www.chembk.com/en/chem/Triphenylcarbenium%20hexafluorophosphate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5179866.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/164569
https://www.chembk.com/en/chem/Triphenylcarbenium%20hexafluorophosphate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5179866.aspx
https://www.fishersci.com/shop/products/triphenylcarbenium-hexafluorophosphate-98-thermo-scientific/AAL0314009
https://www.chembk.com/en/chem/Triphenylcarbenium%20hexafluorophosphate
https://www.sigmaaldrich.com/US/en/product/aldrich/164569
https://www.benchchem.com/product/b1586695?utm_src=pdf-body
https://www.fishersci.com/shop/products/triphenylcarbenium-hexafluorophosphate-98-thermo-scientific/AAL0314009
https://www.fishersci.com/store/msds?partNumber=AAL0314009&productDescription=TRIPHENLCARBENIUM+HXFLR+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03140~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:12:21~~Triphenylcarbenium%20hexafluorophosphate~~
https://haz-map.com/Agents/21792
https://www.fishersci.com/store/msds?partNumber=AAL0314009&productDescription=TRIPHENLCARBENIUM+HXFLR+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/15798.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0314009&productDescription=TRIPHENLCARBENIUM+HXFLR+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03140~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:12:21~~Triphenylcarbenium%20hexafluorophosphate~~
https://www.fishersci.com/store/msds?partNumber=AAL0314009&productDescription=TRIPHENLCARBENIUM+HXFLR+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03140~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:12:21~~Triphenylcarbenium%20hexafluorophosphate~~
https://www.fishersci.com/store/msds?partNumber=AAL0314009&productDescription=TRIPHENLCARBENIUM+HXFLR+98+10G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/15798.pdf
https://www.chemicalbook.com/msds/triphenylcarbenium-hexafluorophosphate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

PPE Specification References

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
) OSHA's eye and face
Eye/Face Protection ] ) ) [6]

protection regulations in 29

CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.

Wear appropriate protective
gloves and clothing to prevent

Skin Protection skin exposure. Impervious [5]1[6]
clothing, gloves, and boots are

recommended.

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded
Respiratory Protection or i rrtation or other. [6][8]

symptoms are experienced. A

full-face respirator with a

particulate filter conforming to

EN 143 is recommended when

dusts are generated.

Handling and Storage

» Handling: Use only under a chemical fume hood.[5][6] Avoid creating dust.[5][6] Do not get in
eyes, on skin, or on clothing.[5][6] Do not breathe dust.[5][6] Do not ingest.[6]

o Storage: Store in a well-ventilated place.[6] Keep the container tightly closed in a dry and
cool place.[5] Store at 2-8°C.[2][8] The compound is moisture and light-sensitive.[5] It is
incompatible with strong bases and oxidizing agents.[6]

First Aid Measures
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In case of exposure, immediate medical attention is required.[6]

Exposure

First Aid Procedure

References

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Keep eye wide open while

rinsing.

Skin Contact

Take off immediately all

contaminated clothing. Rinse
skin with water/shower. Wash
contaminated clothing before

reuse.

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. Do not use mouth-
to-mouth resuscitation if the
victim ingested or inhaled the

substance.

Ingestion

Rinse mouth. DO NOT induce

vomiting. Drink plenty of water.

Never give anything by mouth

to an unconscious person.

Experimental Protocols and Applications

Triphenylcarbenium hexafluorophosphate is a key reagent in various organic

transformations, most notably in hydride abstraction and as an initiator for cationic

polymerization.

Hydride Abstraction
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The triphenylcarbenium cation is a powerful hydride abstractor, capable of removing a hydride
ion (H™) from a variety of organic substrates to form stable carbocations. This reactivity is
central to many synthetic strategies.

General Experimental Protocol for Hydride Abstraction:

o Materials: Triphenylcarbenium hexafluorophosphate, the organic substrate, and a dry,
inert solvent (e.g., dichloromethane, acetonitrile).

e Procedure:

o

In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the
organic substrate in the chosen solvent.

o Add a stoichiometric amount of triphenylcarbenium hexafluorophosphate to the
solution at the desired temperature (often room temperature or below).

o Stir the reaction mixture for the appropriate amount of time, monitoring the reaction
progress by a suitable analytical technique (e.g., TLC, NMR).

o Upon completion, the reaction is typically quenched by the addition of a suitable
nucleophile or base.

o The product is then isolated and purified using standard techniques such as extraction,
chromatography, and crystallization.

Cationic Polymerization

Triphenylcarbenium hexafluorophosphate is an effective initiator for the cationic
polymerization of electron-rich olefins, such as styrenes and vinyl ethers.[11] The initiation step
involves the addition of the triphenylcarbenium cation to the monomer, generating a new
carbocation that propagates the polymer chain.

Experimental Workflow for Cationic Polymerization of Styrene:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hexafluorophosphate: Safety, Handling, and Experimental Considerations]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1586695#safety-
precautions-and-handling-of-triphenylcarbenium-hexafluorophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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